1-[(3-chloro-4-ethoxyphenyl)sulfonyl]-4-phenylpiperazine

• IUPAC Name: 1-(3-chloro-4-ethoxyphenyl)sulfonyl-4-phenylpiperazine
• InChI: InChI=1S/C18H21ClN2O3S/c1-2-24-18-9-8-16(14-17(18)19)25(22,23)21-12-10-20(11-13-21)15-6-4-3-5-7-15/h3-9,14H,2,10-13H2,1H3
• InChI Key: RBUNMIXYDMKOHO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)S(=O)(=O)N2CCN(CC2)C3=CC=CC=C3)Cl
• Molecular Formula: C18H21ClN2O3S
• Molecular Weight: 380.9 g/mol

Description

1-[(3-chloro-4-ethoxyphenyl)sulfonyl]-4-phenylpiperazine, also known as CES, is a chemical compound that has gained attention in the field of scientific research due to its potential therapeutic properties.

Mechanism of Action

The exact mechanism of action of 1-[(3-chloro-4-ethoxyphenyl)sulfonyl]-4-phenylpiperazine is not fully understood, but it is believed to act as a serotonin receptor agonist and a dopamine receptor antagonist. This suggests that this compound may modulate the levels of these neurotransmitters in the brain, leading to its observed effects on behavior.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In animal models, this compound has been found to increase levels of serotonin and decrease levels of dopamine in the brain. It has also been shown to reduce levels of corticosterone, a stress hormone, in the blood. These effects may contribute to its observed anxiolytic and antidepressant properties.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[(3-chloro-4-ethoxyphenyl)sulfonyl]-4-phenylpiperazine in lab experiments is its high potency, which allows for the use of lower doses compared to other compounds. However, this compound has a short half-life, which may limit its use in certain experiments. Additionally, this compound has been shown to have some toxicity in animal models, which may need to be taken into consideration when designing experiments.

Future Directions

There are several future directions for research on 1-[(3-chloro-4-ethoxyphenyl)sulfonyl]-4-phenylpiperazine. One area of interest is its potential as a treatment for anxiety and depression in humans. Further studies are needed to determine the safety and efficacy of this compound in humans. Additionally, this compound may have potential as a therapeutic agent in cancer treatment, and further research is needed to explore this possibility. Finally, there is a need for more studies on the mechanism of action of this compound, which may provide insights into its therapeutic properties.

Synthesis Methods

1-[(3-chloro-4-ethoxyphenyl)sulfonyl]-4-phenylpiperazine can be synthesized through a multi-step process, starting with the reaction of 3-chloro-4-ethoxyaniline with p-toluenesulfonyl chloride to form the intermediate compound, 1-(3-chloro-4-ethoxyphenyl)sulfonyl chloride. This intermediate is then reacted with phenylpiperazine in the presence of a base to produce this compound.

Scientific Research Applications

1-[(3-chloro-4-ethoxyphenyl)sulfonyl]-4-phenylpiperazine has been studied for its potential therapeutic properties in various fields, including neuroscience and cancer research. In neuroscience, this compound has been shown to have anxiolytic and antidepressant effects in animal models. In cancer research, this compound has been investigated for its ability to inhibit the growth of cancer cells and induce apoptosis.